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Compound of Interest

Compound Name: 2-Propylhexanal

Cat. No.: B14687902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Propylhexanal, a
chemical intermediate used in various research and development applications. Due to the

limited availability of a specific Safety Data Sheet (SDS) for 2-Propylhexanal, this document

compiles and extrapolates best practices from safety data of structurally similar aldehydes and

general laboratory safety protocols. A conservative approach is paramount when handling this

compound.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 2-Propylhexanal is presented

below. This data is crucial for understanding its potential hazards.

Property Value Source

Molecular Formula C₉H₁₈O [1][2]

Molecular Weight 142.24 g/mol [1][2]

IUPAC Name 2-propylhexanal [2]

CAS Number 27644-47-9 [3]
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Note: Critical data such as flash point, boiling point, and explosive limits for 2-Propylhexanal
are not readily available. Given its aldehyde functional group, it should be treated as a

potentially flammable liquid.[4][5][6][7][8]

Hazard Identification and Personal Protective Equipment
(PPE)
Given the absence of specific toxicity data for 2-Propylhexanal, it should be assumed to be a

potential irritant to the skin, eyes, and respiratory system.[4][9] Aldehydes can also be harmful

if ingested or inhaled. The following Personal Protective Equipment (PPE) is mandatory to

prevent exposure.
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Equipment Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields.[10][11] A

face shield should be worn in

addition to goggles if there is a

splash hazard.[10][11]

Protects against splashes and

vapors.

Hand Protection

Chemical-resistant gloves,

such as nitrile or neoprene.[10]

[12] Gloves must be inspected

before use and replaced if

contaminated or damaged.[10]

Prevents skin contact and

absorption.

Body Protection

A flame-retardant lab coat

should be worn over personal

clothing.[10] For tasks with a

higher risk of splashes, a

chemical-resistant apron is

recommended.[10][13]

Protects against splashes and

spills.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood.[10][12]

If concentrations are expected

to exceed exposure limits, an

air-purifying respirator with

organic vapor cartridges may

be necessary.[12]

Prevents inhalation of

potentially harmful vapors.

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Handling:

Always work in a well-ventilated area, such as a chemical fume hood.[10][12]
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Avoid contact with skin and eyes.[10][14][15]

Do not eat, drink, or smoke in areas where 2-Propylhexanal is handled.[10]

Wash hands thoroughly after handling.[10][12]

Ground and bond containers when transferring material to prevent static discharge.[5][6][10]

Use non-sparking tools.[5][6][14][15]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[10][14][15]

Keep away from sources of ignition, heat, and incompatible materials such as strong

oxidizing agents, acids, and bases.[5][6][8][10]

Store apart from foodstuff containers.[14][15]

First Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air.[12][15] If breathing

is difficult, give oxygen.[12][15] If not breathing,

give artificial respiration.[12][15] Seek

immediate medical attention.[12]

Skin Contact

Immediately remove contaminated clothing.[15]

[16] Wash the affected area with soap and

plenty of water for at least 15 minutes.[5][12][15]

[17] Get medical attention if irritation develops or

persists.[12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[5]

[12][15][17] Remove contact lenses, if present

and easy to do. Seek immediate medical

attention.[5][12]

Ingestion

Do NOT induce vomiting.[12][15] If the person is

conscious and alert, give two glasses of water.

[12] Never give anything by mouth to an

unconscious person.[15] Seek immediate

medical attention.[12]

Fire Fighting Measures
Due to its presumed flammability, appropriate firefighting measures must be understood.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant

foam, or water spray.[5][9][12][15] Water mist may be used to cool closed containers.[5][6]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[5][6] Containers may explode when heated.[5][6]
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Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5][6][12][15]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Personal Precautions: Evacuate personnel to a safe area.[14][15] Ensure adequate

ventilation.[14][15] Remove all sources of ignition.[5][6][14][15] Avoid breathing vapors and

contact with skin and eyes.[14][15] Wear appropriate personal protective equipment.[14][15]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[14][15] Do

not let the chemical enter drains, as it may be toxic to aquatic life.[6][7][14][15]

Methods for Containment and Cleaning Up: For small spills, absorb the liquid with an inert

absorbent material (e.g., sand, silica gel, acid binder, universal binder, sawdust).[5][6][12]

Collect the material in a suitable, closed container for disposal.[5][6][15] For large spills, dike

the area to contain the spill.[4] Use spark-proof tools and explosion-proof equipment.[5][6]

[15]

Toxicological Information
While specific toxicological data for 2-Propylhexanal is scarce, data from a structurally similar

compound, 2-Ethylhexanal, provides some insight into potential toxicity.

Acute Toxicity of 2-Ethylhexanal
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Route of
Exposure

Species LD50/LC50
Effects
Observed

Reference

Oral Rat
2630 to 6600

mg/kg

Weakness,

prostration,

ataxia, narcosis,

reeling,

roughening of

the coat,

diarrhea,

convulsions, and

slight tremor.

[18]

Oral Mouse
3200 to 6400

mg/kg
Not specified. [18]

Dermal
Rabbit, Rat,

Guinea Pig
> 2000 mg/kg

Low acute

dermal toxicity.
[18]

Inhalation Rat
> 6830 mg/m³ (4-

hour exposure)

Severe nose and

eye irritation,

reduced

respiratory rate,

and reduced

reaction to

external stimuli.

[18]

Experimental Protocols (for 2-Ethylhexanal Acute Toxicity Studies)

Acute Oral Toxicity: Studies were conducted on rats and mice. The substance was

administered, and the animals were observed for a period of 7 to 14 days for signs of toxicity

and mortality.[18] Necropsies were performed on deceased animals.[18]

Acute Dermal Toxicity: The substance was applied to the skin of rabbits, rats, and guinea

pigs for a 24-hour period.[18] The animals were then observed for signs of toxicity.

Acute Inhalation Toxicity: Rats were exposed to the substance via whole-body inhalation for

4 or 6 hours.[18] Clinical signs of toxicity were observed during and after exposure, and
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necropsies were performed after a 14-day observation period.[18]

Disposal Considerations
Proper disposal of 2-Propylhexanal and any contaminated materials is essential to protect the

environment and comply with regulations.

Waste Collection: Collect waste 2-Propylhexanal and any solutions containing it in a

dedicated, properly labeled, and sealed container.

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[5][6] Do not flush into surface water or

sanitary sewer systems.[5]

Mandatory Visualization
Below is a diagram illustrating the logical workflow for handling a spill of 2-Propylhexanal.
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2-Propylhexanal Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Ensure Adequate Ventilation
(Open Fume Hood Sash)

Remove Ignition Sources

Contain Spill
(Use inert absorbent material)

Clean Up Spill
(Use non-sparking tools)

Dispose of Waste
(In a sealed, labeled container)

Decontaminate Area and Equipment

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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